Cas no 182433-40-5 (9H-Fluorene-9-carboxamide,9-[4-[1-oxido-4-[[3-(trifluoromethyl)benzoyl]amino]-1-piperidinyl]butyl]-N-(2,2,2-trifluoroethyl)-)

• Product name: 9H-Fluorene-9-carboxamide,9-[4-[1-oxido-4-[[3-(trifluoromethyl)benzoyl]amino]-1-piperidinyl]butyl]-N-(2,2,2-trifluoroethyl)-
• CAS No: 182433-40-5
• MF: C₃₃H₃₃F₆N₃O₃
• MW: 633.623849630356
• CID: 1374686

9H-Fluorene-9-carboxamide,9-[4-[1-oxido-4-[[3-(trifluoromethyl)benzoyl]amino]-1-piperidinyl]butyl]-N-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-9-carboxamide,9-[4-[1-oxido-4-[[3-(trifluoromethyl)benzoyl]amino]-1-piperidinyl]butyl]-N-(2,2,2-trifluoroethyl)-
• 9H-Fluorene-9-carboxamide, 9-[4-[1-oxido-4-[[3-(trifluoromethyl)benzoyl]amino]-1-piperidinyl]butyl]-N-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C33H33F6N3O3/c34-32(35,36)21-40-30(44)31(27-12-3-1-10-25(27)26-11-2-4-13-28(26)31)16-5-6-17-42(45)18-14-24(15-19-42)41-29(43)22-8-7-9-23(20-22)33(37,38)39/h1-4,7-13,20,24H,5-6,14-19,21H2,(H,40,44)(H,41,43)
• InChI Key： HXIUCFQEBBTVDA-UHFFFAOYSA-N
• SMILES： C1(CCCC[N+]2([O-])CCC(NC(=O)C3=CC=CC(C(F)(F)F)=C3)CC2)(C(NCC(F)(F)F)=O)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 633.24279

Experimental Properties

• PSA: 81.26
• pka: 12.61±0.20(Predicted)